(4-Iodophenyl)-piperazin-1-ylmethanone
Overview
Description
4-Iodophenyl)-piperazin-1-ylmethanone is a synthetic compound used in various scientific research applications. It is a member of the piperazine family and is composed of a piperazine ring and a methoxy group attached to the nitrogen atom. This compound is used in research studies to investigate the biochemical and physiological effects of various drugs, as well as to examine the mechanism of action of these drugs.
Scientific Research Applications
4-Iodophenyl)-piperazin-1-ylmethanone has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various drugs, as well as to examine the mechanism of action of these drugs. It has also been used to study the effects of various hormones on the body, as well as the effects of various neurotransmitters. Additionally, it has been used in studies to examine the effects of various drugs on the central nervous system.
Mechanism of Action
The mechanism of action of 4-Iodophenyl)-piperazin-1-ylmethanone is not fully understood. However, it is believed that the compound binds to certain receptors in the body, which then triggers a cascade of biochemical reactions. These reactions can lead to changes in the body's physiology, such as changes in hormone levels or neurotransmitter levels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Iodophenyl)-piperazin-1-ylmethanone are not fully understood. However, it is believed that the compound can affect various hormones, neurotransmitters, and enzymes in the body. In particular, it has been shown to affect the levels of dopamine, serotonin, and norepinephrine in the body. Additionally, it has been shown to affect the activity of certain enzymes, such as tyrosine hydroxylase and monoamine oxidase.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Iodophenyl)-piperazin-1-ylmethanone in laboratory experiments include its relative low cost, its availability in a variety of forms, and its ease of synthesis. Additionally, it is relatively safe to use in laboratory experiments, as it is not toxic or carcinogenic. However, there are some limitations to using this compound in laboratory experiments, such as its lack of specificity and its potential to cause side effects.
Future Directions
There are several potential future directions for the use of 4-Iodophenyl)-piperazin-1-ylmethanone in scientific research. One potential direction is to further investigate the biochemical and physiological effects of this compound on various hormones, neurotransmitters, and enzymes. Additionally, further research could be conducted to examine the potential therapeutic applications of this compound, such as the treatment of various neurological and psychiatric disorders. Finally, research could be conducted to examine the potential for this compound to be used as an imaging agent to detect various diseases and disorders.
properties
IUPAC Name |
(4-iodophenyl)-piperazin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13IN2O/c12-10-3-1-9(2-4-10)11(15)14-7-5-13-6-8-14/h1-4,13H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXNHOPYASITJEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)C2=CC=C(C=C2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Iodophenyl)-piperazin-1-ylmethanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
